Cas no 127047-05-6 (Propanedioic acid, methyl(4-methylphenyl)-, monomethyl ester, (R)-)
127047-05-6 structure
Product Name:Propanedioic acid, methyl(4-methylphenyl)-, monomethyl ester, (R)-
CAS No:127047-05-6
MF:C12H14O4
MW:222.237164020538
CID:1221008
Update Time:2024-08-05
Propanedioic acid, methyl(4-methylphenyl)-, monomethyl ester, (R)- Chemical and Physical Properties
Names and Identifiers
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- Propanedioic acid, methyl(4-methylphenyl)-, monomethyl ester, (R)-
- Propanedioic acid, 2-methyl-2-(4-methylphenyl)-, 1-methyl ester, (2R)-
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- Inchi: 1S/C12H14O4/c1-8-4-6-9(7-5-8)12(2,10(13)14)11(15)16-3/h4-7H,1-3H3,(H,13,14)/t12-/m1/s1
- InChI Key: NKKJXGJVWYJFCB-GFCCVEGCSA-N
- SMILES: C(OC)(=O)[C@](C)(C1=CC=C(C)C=C1)C(O)=O
Computed Properties
- Exact Mass: 221.08139
Experimental Properties
- Density: 1.188±0.06 g/cm3(Predicted)
- Boiling Point: 350.1±30.0 °C(Predicted)
- PSA: 66.43
- pka: 3.13±0.10(Predicted)
Propanedioic acid, methyl(4-methylphenyl)-, monomethyl ester, (R)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
127047-05-6 (Propanedioic acid, methyl(4-methylphenyl)-, monomethyl ester, (R)-) Related Products
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